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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B15581112

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surgumyecin, also known as LIA-0166, is a carbonyl-conjugated pentaenic antibiotic. First
reported in the 1970s, it belongs to the polyene macrolide class of antibiotics, a group of
natural products known for their antifungal activity. This technical guide provides a summary of
the currently available scientific information on Surgumycin, including its physicochemical
properties, proposed mechanism of action, and biological activity. It is important to note that
detailed experimental data and comprehensive studies on Surgumycin are limited in publicly
accessible English-language literature. Much of the foundational research was published in
Russian, and full translations of these works are not readily available.

Physicochemical Properties

The fundamental physicochemical properties of Surgumycin are summarized in the table
below. Detailed experimental data such as melting point, specific solubility in various solvents,
and comprehensive spectroscopic analyses (UV-Vis, IR, NMR) are not extensively reported in
the available literature.
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Property Value Source
CAS Number 51938-50-2

Synonyms LIA-0166, Sugin

Chemical Formula CseHe0011

Molecular Weight 668.86 g/mol

Exact Mass 668.4136 u

C: 64.65%, H: 9.04%, O:

Elemental Analysis
26.31%

Solubility Soluble in DMSO

Mechanism of Action

The precise mechanism of action for Surgumycin has not been definitively elucidated through
specific studies. However, as a pentaene macrolide antibiotic, its mechanism is presumed to be
consistent with other members of this class. The primary target of polyene antibiotics is the
fungal cell membrane.

The proposed mechanism involves the following steps:

» Binding to Ergosterol: Surgumyecin is believed to bind with high affinity to ergosterol, the
primary sterol component of fungal cell membranes. This interaction is a hallmark of polyene
antibiotics.

o Membrane Permeabilization: Upon binding to ergosterol, Surgumycin molecules are
thought to aggregate and form pores or channels within the fungal membrane.

o Disruption of Membrane Integrity: The formation of these pores leads to an increase in
membrane permeability, causing the leakage of essential intracellular components, such as
ions (particularly K*) and small organic molecules.

o Cell Death: The uncontrolled loss of these vital cellular constituents disrupts the
electrochemical gradient and cellular homeostasis, ultimately leading to fungal cell death.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15581112?utm_src=pdf-body
https://www.benchchem.com/product/b15581112?utm_src=pdf-body
https://www.benchchem.com/product/b15581112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This proposed mechanism is depicted in the following signaling pathway diagram:

Proposed Mechanism of Action of Surgumycin
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A diagram illustrating the proposed mechanism of action for Surgumycin.

Biological Activity

Surgumycin is classified as a pentaenic antibiotic, indicating its activity is primarily against
fungi. However, specific quantitative data on its biological activity, such as Minimum Inhibitory
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Concentration (MIC) values against a range of fungal pathogens, are not available in the
reviewed literature. Without access to the original research articles, a comprehensive summary
of its antifungal spectrum and potency cannot be provided at this time.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Surgumycin are not described in the accessible scientific literature. The original publications
by Russian researchers likely contain this information, but these sources could not be
accessed and translated for this guide.

Isolation

The producing organism and the fermentation and purification protocols for Surgumycin have
not been detailed in the available English-language literature.

Synthesis

Information regarding the total or partial chemical synthesis of Surgumycin is not currently
available.

Biological Assays

Standard methodologies for determining the antifungal activity of novel compounds, such as
broth microdilution or agar diffusion assays to determine MIC values, would be applicable to
Surgumycin. However, specific published protocols for this compound are not available. A
general workflow for such an assay is presented below.
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General Workflow for Antifungal Susceptibility Testing
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 To cite this document: BenchChem. [Surgumycin (CAS Number: 51938-50-2): A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581112#surgumycin-cas-number-51938-50-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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